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Compound of Interest

Compound Name: N10-Didesmethyl Rizatriptan

Cat. No.: B152645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N10-Didesmethyl Rizatriptan, a

metabolite of the anti-migraine drug Rizatriptan. This document consolidates available data on

its chemical properties, metabolic pathways, and potential analytical methodologies, offering a

valuable resource for researchers in pharmacology and drug development.

Core Chemical and Physical Data
N10-Didesmethyl Rizatriptan is a metabolite of Rizatriptan, a selective 5-HT1B/1D receptor

agonist used in the treatment of migraine headaches.[1] While information specific to N10-
Didesmethyl Rizatriptan is limited, its fundamental properties have been identified.

Property Value Reference

CAS Number 144035-23-4 [2]

Molecular Formula C13H15N5 [2]

Molecular Weight 241.29 g/mol [2]

Metabolic Profile of Rizatriptan
Rizatriptan undergoes metabolism primarily through oxidative deamination by monoamine

oxidase-A (MAO-A), leading to the formation of an inactive indole acetic acid metabolite.[3][4]
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[5] A minor metabolic pathway results in the formation of N-monodesmethyl-rizatriptan, a

metabolite that retains pharmacological activity similar to the parent compound.[3][4][5] Plasma

concentrations of N-monodesmethyl-rizatriptan are approximately 14% of those of the parent

drug and it is eliminated at a similar rate.[3][5]

Other minor, inactive metabolites include the N-oxide, the 6-hydroxy compound, and the sulfate

conjugate of the 6-hydroxy metabolite.[3][5] N10-Didesmethyl Rizatriptan is understood to be

a further demethylated metabolite within this pathway.
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Metabolic pathway of Rizatriptan.

Mechanism of Action of Rizatriptan
Rizatriptan is a selective agonist for the 5-HT1B and 5-HT1D receptors.[6] Its therapeutic effect

in migraine is attributed to three key actions:

Vasoconstriction: It constricts intracranial extracerebral blood vessels.

Inhibition of Neuropeptide Release: It inhibits the release of pro-inflammatory neuropeptides,

such as calcitonin gene-related peptide (CGRP), from sensory neurons in the trigeminal

nerve.[6]

Inhibition of Pain Signal Transmission: It reduces the transmission of pain signals in the

trigeminal pain pathway.[4]
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Mechanism of action of Rizatriptan.

Experimental Protocols
While specific experimental protocols for N10-Didesmethyl Rizatriptan are not readily

available, methodologies for the analysis of Rizatriptan and its impurities can be adapted.

Analytical Method for Impurity Profiling
A validated stability-indicating HPLC method can be employed for the separation and

quantification of Rizatriptan and its related substances, including N10-Didesmethyl
Rizatriptan.

Chromatographic Conditions (Adapted from USP method for Rizatriptan):

Parameter Specification

Column Purospher® STAR Phenyl (5 µm), 250x4.6 mm

Mobile Phase A
1.0 mL of trifluoroacetic acid in 1 L of acetonitrile

and water (4:21 v/v)

Mobile Phase B Acetonitrile

Gradient Optimized for separation of all known impurities

Flow Rate 1.0 mL/min

Detection UV at 280 nm

Column Temperature 40°C

Injection Volume 10 µL

Sample Preparation:

Accurately weigh and dissolve the sample containing Rizatriptan and its impurities in the

diluent (Mobile Phase A).

The final concentration should be approximately 1 mg/mL.
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Filter the solution through a 0.45 µm nylon filter before injection.

Workflow for Isolation and Characterization
The isolation of N10-Didesmethyl Rizatriptan for further characterization can be achieved

using preparative HPLC, followed by spectroscopic analysis.
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Workflow for the isolation and characterization of N10-Didesmethyl Rizatriptan.
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Conclusion
This technical guide provides a foundational understanding of N10-Didesmethyl Rizatriptan
based on the available scientific literature. While direct research on this specific metabolite is

limited, a comprehensive picture can be formed by examining the well-documented

pharmacology and metabolism of its parent compound, Rizatriptan. The provided experimental

frameworks offer a starting point for researchers aiming to isolate, characterize, and evaluate

the pharmacological properties of N10-Didesmethyl Rizatriptan. Further investigation is

warranted to fully elucidate its potential role and activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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